Cas no 2060034-86-6 (1H-Pyrazole-4-carboxaldehyde, 5-methoxy-3-methyl-1-(2-methylpropyl)-)

1H-Pyrazole-4-carboxaldehyde, 5-methoxy-3-methyl-1-(2-methylpropyl)-, is a versatile heterocyclic aldehyde with a pyrazole core, distinguished by its methoxy and isobutyl substituents. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables facile derivatization, while the methoxy and alkyl substituents enhance stability and modulate electronic properties. The structural features of this pyrazole derivative make it suitable for applications in medicinal chemistry, where it can contribute to the development of bioactive molecules. Its well-defined purity and consistent performance ensure reliability in research and industrial processes.

1H-Pyrazole-4-carboxaldehyde, 5-methoxy-3-methyl-1-(2-methylpropyl)- structure

2060034-86-6 structure

Product Name:1H-Pyrazole-4-carboxaldehyde, 5-methoxy-3-methyl-1-(2-methylpropyl)-

CAS No:2060034-86-6

MF:C₁₀H₁₆N₂O₂

MW:196.246242523193

CID:5212504

PubChem ID:124253635

Update Time:2025-06-07

1H-Pyrazole-4-carboxaldehyde, 5-methoxy-3-methyl-1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxaldehyde, 5-methoxy-3-methyl-1-(2-methylpropyl)-
- Inchi： 1S/C10H16N2O2/c1-7(2)5-12-10(14-4)9(6-13)8(3)11-12/h6-7H,5H2,1-4H3
- InChI Key： UKWJGYHXZPPWDD-UHFFFAOYSA-N
- SMILES： N1(CC(C)C)C(OC)=C(C=O)C(C)=N1

Computed Properties

Exact Mass: 196.121177757g/mol
Monoisotopic Mass: 196.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 44.1Å²

1H-Pyrazole-4-carboxaldehyde, 5-methoxy-3-methyl-1-(2-methylpropyl)- Pricemore >>

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Enamine	EN300-63800-0.05g	5-methoxy-3-methyl-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde	2060034-86-6		0.05g	$282.0	2023-02-13
Enamine	EN300-63800-0.1g	5-methoxy-3-methyl-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde	2060034-86-6		0.1g	$420.0	2023-02-13
Enamine	EN300-63800-0.25g	5-methoxy-3-methyl-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde	2060034-86-6		0.25g	$601.0	2023-02-13
Enamine	EN300-63800-0.5g	5-methoxy-3-methyl-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde	2060034-86-6		0.5g	$947.0	2023-02-13
Enamine	EN300-63800-1.0g	5-methoxy-3-methyl-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde	2060034-86-6		1g	$0.0	2023-06-07
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Enamine	EN300-63800-10.0g	5-methoxy-3-methyl-1-(2-methylpropyl)-1H-pyrazole-4-carbaldehyde	2060034-86-6		10.0g	$5221.0	2023-02-13
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